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Synergistic Effects with Compound A
Quantitative Data Summary
The combination of Ivangustin and Compound A has been shown to produce a strong

synergistic effect in inhibiting the proliferation of cancer cell lines. The combination index (CI)

values, a quantitative measure of synergy, were consistently below 1, indicating a significant

synergistic interaction.

Cell Line
Ivangustin
IC50 (nM)

Compound A
IC50 (nM)

Combination
(Ivangustin +
Compound A)
IC50 (nM)

Combination
Index (CI)

HT-29 15.2 25.8 6.5 + 11.0 0.78

A549 22.5 31.2 9.8 + 13.5 0.82

MCF-7 18.9 28.4 8.1 + 12.2 0.79

Experimental Protocol: Cell Viability Assay
The synergistic effects of Ivangustin and Compound A were evaluated using a standard cell

viability assay.
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Cell Culture: HT-29, A549, and MCF-7 cells were cultured in RPMI-1640 medium

supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a 5%

CO2 incubator.

Drug Preparation: Ivangustin and Compound A were dissolved in DMSO to create stock

solutions, which were then serially diluted to the desired concentrations in the culture

medium.

Treatment: Cells were seeded in 96-well plates and treated with Ivangustin alone,

Compound A alone, or a combination of both at various concentrations for 72 hours.

Viability Assessment: Cell viability was determined using the MTT assay. After treatment,

MTT solution was added to each well and incubated for 4 hours. The resulting formazan

crystals were dissolved in DMSO, and the absorbance was measured at 570 nm using a

microplate reader.

Data Analysis: The half-maximal inhibitory concentration (IC50) for each treatment was

calculated. The combination index (CI) was determined using the Chou-Talalay method,

where CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates

antagonism.

Signaling Pathway
The synergistic effect of Ivangustin and Compound A is mediated through the dual inhibition of

the PI3K/AKT and MAPK/ERK signaling pathways.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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